Cas no 850239-03-1 (4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one)

• Product Name: 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one
• CAS No: 850239-03-1
• MF: C₂₅H₂₈N₂O₃
• MW: 404.501426696777
• CID: 5420299
• Update Time: 2025-07-30

4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-6,7,8,9-tetrahydrobenzo[g]chromen-2-one
• 2H-Naphtho[2,3-b]pyran-2-one, 6,7,8,9-tetrahydro-4-[[4-(4-methoxyphenyl)-1-piperazinyl]methyl]-
• 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one

• Inchi： 1S/C25H28N2O3/c1-29-22-8-6-21(7-9-22)27-12-10-26(11-13-27)17-20-16-25(28)30-24-15-19-5-3-2-4-18(19)14-23(20)24/h6-9,14-16H,2-5,10-13,17H2,1H3
• InChI Key： ORHIKFUAOKOCGR-UHFFFAOYSA-N
• SMILES： C12=CC3=C(CCCC3)C=C1C(CN1CCN(C3=CC=C(OC)C=C3)CC1)=CC(=O)O2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans

Additional information on 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one

Comprehensive Overview of 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one (CAS No. 850239-03-1)

The compound 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one (CAS No. 850239-03-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a piperazine moiety with a cyclohexagchromen-2-one core. This hybrid structure positions it as a promising candidate for exploring novel therapeutic applications, particularly in the realm of central nervous system (CNS) modulation and enzyme inhibition.

In recent years, researchers have focused on derivatives of piperazine and chromenone due to their diverse biological activities. The presence of the 4-methoxyphenyl group in this compound suggests potential interactions with serotonin receptors, a hot topic in neuroscience and psychiatry. This aligns with current trends in drug discovery, where GPCR-targeted therapies (G protein-coupled receptors) dominate discussions in academic and industrial circles. The compound's CAS No. 850239-03-1 serves as a critical identifier for researchers tracking its pharmacological profile in databases like PubChem and ChEMBL.

From a synthetic chemistry perspective, the cyclohexagchromen-2-one scaffold offers remarkable versatility. Its fused ring system provides structural rigidity, which could enhance binding affinity to biological targets. Meanwhile, the piperazin-1-ylmethyl linker introduces conformational flexibility—a feature increasingly valued in modern drug design paradigms. This balance between rigidity and flexibility makes CAS No. 850239-03-1 particularly intriguing for medicinal chemistry applications, especially in optimizing blood-brain barrier permeability, a recurring challenge in CNS drug development.

The 4-methoxyphenyl substitution pattern in this compound resonates with current interests in selective receptor modulation. Many researchers are investigating how such substitutions influence subtype selectivity among closely related receptor families—a question frequently searched in academic literature and patent filings. This specificity could potentially reduce off-target effects, addressing a major concern in precision medicine initiatives. Furthermore, the chromenone component may contribute to antioxidant properties, linking it to trending research on neuroprotective agents.

Analytical characterization of 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and three-dimensional conformation—critical data for structure-activity relationship (SAR) studies. The growing availability of computational chemistry tools has further accelerated research on such molecules, with many scientists using molecular docking simulations to predict its interactions with biological targets before laboratory validation.

In the context of drug discovery pipelines, compounds like CAS No. 850239-03-1 represent valuable chemical probes for understanding complex biological systems. The pharmaceutical industry's shift toward targeted therapies has increased demand for such specialized molecules. Additionally, the rise of AI-driven drug discovery platforms has created new opportunities for exploring the potential of piperazine-chromenone hybrids, with machine learning algorithms capable of predicting novel derivatives with optimized properties.

From a commercial standpoint, the synthesis and supply of 4-{4-(4-methoxyphenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one cater to specialized research needs. Suppliers often highlight its high purity grade and structural verification to meet the stringent requirements of pharmaceutical R&D. The compound's unique identifier (CAS 850239-03-1) ensures precise tracking in global chemical inventories, addressing a key concern in research reproducibility—a topic gaining prominence in scientific communities.

Future research directions for this compound may explore its potential in multi-target drug design, particularly given its dual piperazine and chromenone pharmacophores. The scientific community continues to investigate similar structures for their possible roles in addressing complex diseases with multifactorial pathogenesis. As personalized medicine advances, molecules like CAS No. 850239-03-1 may contribute to developing tailored therapeutic approaches with improved safety profiles and therapeutic efficacy.